Cas no 954011-81-5 (N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
• CAS No: 954011-81-5
• MF: C₂₁H₂₄ClN₃O₂
• MW: 385.887164115906
• CID: 5920643
• PubChem ID: 16891555
• Update Time: 2025-10-29

N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-[2-[4-(1-pyrrolidinyl)phenyl]ethyl]-
• N'-[(4-chlorophenyl)methyl]-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
• CHEMBL4889875
• N1-(4-chlorobenzyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide
• N'-[(4-chlorophenyl)methyl]-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]oxamide
• F5021-0345
• AKOS024490751
• 954011-81-5
• N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide

• Inchi： 1S/C21H24ClN3O2/c22-18-7-3-17(4-8-18)15-24-21(27)20(26)23-12-11-16-5-9-19(10-6-16)25-13-1-2-14-25/h3-10H,1-2,11-15H2,(H,23,26)(H,24,27)
• InChI Key： MDZYXAWWCLCGQH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NCCC1=CC=C(N2CCCC2)C=C1)=O

Computed Properties

• Exact Mass: 385.1557047g/mol
• Monoisotopic Mass: 385.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide

Comprehensive Analysis of N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide (CAS No. 954011-81-5)

In the rapidly evolving field of pharmaceutical and chemical research, N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide (CAS No. 954011-81-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of diamide derivatives, which are known for their versatility in drug development and material science. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and possible therapeutic benefits.

The molecular structure of N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide features a chlorophenyl moiety linked to a pyrrolidine ring via an ethanediamide bridge. This configuration imparts distinct physicochemical properties, making it a subject of interest in medicinal chemistry and biochemical studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its potential, as machine learning models predict its interactions with biological targets with high accuracy.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and scalability. Laboratories worldwide are optimizing its production to meet the growing demand for high-purity samples. Additionally, its solubility and stability under various conditions are critical parameters being investigated, especially for applications in formulation science. The rise of green chemistry has also prompted researchers to explore eco-friendly synthesis methods for CAS No. 954011-81-5, aligning with global sustainability goals.

Another hot topic is the potential biological activity of N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide. Preliminary studies suggest it may interact with central nervous system (CNS) receptors, sparking interest in its use for neurological disorders. However, comprehensive in vitro and in vivo studies are still underway to validate these hypotheses. The compound’s structure-activity relationship (SAR) is also a key focus, as minor modifications could enhance its efficacy or reduce side effects.

From an industrial perspective, CAS No. 954011-81-5 is being evaluated for its role in advanced material synthesis. Its ability to form stable complexes with metals and polymers opens doors for applications in nanotechnology and catalysis. Moreover, its thermal stability makes it a candidate for high-performance materials used in extreme environments.

In conclusion, N'-(4-chlorophenyl)methyl-N-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide represents a multifaceted compound with promising applications across multiple disciplines. As research progresses, its full potential in drug development, material science, and sustainable chemistry will continue to unfold, making it a cornerstone of modern scientific inquiry.